2-Bromo-5-[(2-fluoro-4-iodophenyl)amino]isonicotinic acid

• Molecular Formula: C12H7BrFIN2O2
• Molecular Weight: 437.00 g/mol
• IUPAC Name: 2-bromo-5-(2-fluoro-4-iodoanilino)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H7BrFIN2O2/c13-11-4-7(12(18)19)10(5-16-11)17-9-2-1-6(15)3-8(9)14/h1-5,17H,(H,18,19)
• InChI Key: YFKAPGZCQWACMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)F)NC2=CN=C(C=C2C(=O)O)Br

Description

2-Bromo-5-[(2-fluoro-4-iodophenyl)amino]isonicotinic acid is a useful research compound. Its molecular formula is C12H7BrFIN2O2 and its molecular weight is 437.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium 1,1,1,3,3,3-hexamethyldisilazan-2-ide (11.9 ml, 1.00 M, 11.82 mmol) was added to a solution of 2-fluoro-4-iodoaniline (1.40 g, 5.91 mmol) at −78° C. The pale green colored solution was stirred for 1½ h at −78° C. Then, lithium 1,1,1,3,3,3-hexamethyldisilazan-2-ide (5.45 ml, 1.00 M, 5.45 mmol) was added followed by 2-bromo-5-fluoroisonicotinic acid (1.00 g, 4.55 mmol) in THF (5 ml). The dark colored homogeneous mixture was warmed to room temperature and stirred overnight. The crude was diluted with EtOAc (300 ml). Then, it washed with dilute HCl solution (20 ml), H2O (20 ml), dried and purified on Flashmaster II using a 100 g cartridge to obtain 1.18 g (59%) of 2-Bromo-5-(2-fluoro-4-iodo-phenylamino)-isonicotinic acid.